![molecular formula C18H16ClFN2O2 B5116764 1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine](/img/structure/B5116764.png)
1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine
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Overview
Description
1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been of interest to researchers due to its unique chemical structure and potential biological effects. In
Mechanism of Action
The mechanism of action of 1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine is not fully understood. However, it has been shown to act as a dopamine receptor agonist and a monoamine oxidase inhibitor. These effects may contribute to its potential therapeutic effects in neurological disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. This compound has been shown to increase dopamine levels in the brain, which may contribute to its potential therapeutic effects in neurological disorders. It has also been shown to have antioxidant and anti-inflammatory properties, which may contribute to its potential anti-cancer effects.
Advantages and Limitations for Lab Experiments
One advantage of using 1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine in lab experiments is its unique chemical structure, which allows for the study of specific proteins and pathways in the body. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of 1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine. One direction is the further study of its potential therapeutic effects in neurological disorders and cancer. Another direction is the development of new synthetic methods to improve yield and purity. Additionally, the use of this compound as a tool for studying specific proteins and pathways in the body may lead to new discoveries in the field of biochemistry and pharmacology.
Conclusion:
In conclusion, this compound is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been shown to have potential as a therapeutic agent for neurological disorders and cancer, as well as a tool for studying specific proteins and pathways in the body. Further research is needed to fully understand the mechanism of action and potential applications of this compound.
Synthesis Methods
The synthesis of 1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine involves a multi-step process that starts with the reaction of 2-chloro-5-nitrobenzaldehyde and 4-fluoroacetophenone in the presence of a base. The resulting product is then reacted with ammonium acetate and acetic anhydride to form the final compound. The synthesis of this compound has been optimized by researchers to improve yield and purity.
Scientific Research Applications
1-(2-chloro-5-nitrobenzyl)-4-(4-fluorophenyl)-1,2,3,6-tetrahydropyridine has been studied for its potential applications in scientific research. This compound has been shown to have potential as a therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease. It has also been studied for its potential as an anti-cancer agent. Additionally, this compound has been used as a tool for studying the function of certain proteins in the body.
Properties
IUPAC Name |
1-[(2-chloro-5-nitrophenyl)methyl]-4-(4-fluorophenyl)-3,6-dihydro-2H-pyridine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H16ClFN2O2/c19-18-6-5-17(22(23)24)11-15(18)12-21-9-7-14(8-10-21)13-1-3-16(20)4-2-13/h1-7,11H,8-10,12H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKFOLZLDFMJZMK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CC=C1C2=CC=C(C=C2)F)CC3=C(C=CC(=C3)[N+](=O)[O-])Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H16ClFN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
346.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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